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Compound of Interest

Compound Name: (R)-Chol-TPP

Cat. No.: B15575825 Get Quote

A Note on (R)-Chol-TPP: Initial searches for a molecular probe or sensor termed "(R)-Chol-
TPP" indicate that this designation refers to a specialized chemical entity. Available information

describes (R)-Chol-TPP as a mitochondria-targeting liposome ligand, where "Chol" likely

represents a cholesterol derivative and "TPP" signifies a triphenylphosphonium moiety, used to

direct liposomes to mitochondria in the context of pH-redox responsive drug delivery systems.

[1] As such, (R)-Chol-TPP is a component of a targeted drug delivery vehicle rather than a

direct molecular probe or sensor for visualizing and quantifying cholesterol dynamics in cellular

membranes.

For researchers, scientists, and drug development professionals interested in molecular probes

to study cholesterol trafficking and distribution, this document provides detailed application

notes and protocols for widely used and well-characterized fluorescent cholesterol analogs:

BODIPY-Cholesterol and NBD-Cholesterol.

BODIPY-Cholesterol (TF-Chol)
BODIPY-Cholesterol (also known as TF-Chol) is a cholesterol analog featuring a BODIPY

(boron-dipyrromethene) fluorophore. This probe is highly valued for its excellent photophysical

properties and its ability to closely mimic the behavior of native cholesterol in cellular

membranes. It is cell-permeable and has been extensively used to study intracellular sterol

uptake and inter-organelle sterol flux.[2][3]
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Property Value Reference(s)

Excitation Wavelength (max) ~505 nm [3]

Emission Wavelength (max) ~515 nm [3]

Molecular Weight ~578.5 g/mol [2]

Solubility DMSO (1 mg/mL) [2]

Typical Working Concentration 0.5 - 5 µM [2][3]

Incubation Time (for labeling) 10 - 20 minutes at 37°C [2][3]

Applications
Monitoring sterol uptake and intracellular trafficking.[2]

Visualizing cholesterol distribution in live cells.

Studying cholesterol efflux mediated by transporters like ABCA1.[4]

Investigating the role of cholesterol in membrane organization and lipid raft dynamics.

High-throughput screening assays for modulators of cholesterol transport.[5]

Experimental Protocols
Protocol 1: General Cellular Labeling with BODIPY-Cholesterol

This protocol describes the basic procedure for labeling cultured cells with BODIPY-Cholesterol

for subsequent visualization by fluorescence microscopy or analysis by flow cytometry.

Materials:

BODIPY-Cholesterol stock solution (e.g., 1 mM in DMSO)

Cultured cells in appropriate plates (e.g., glass-bottom dishes for microscopy)

Phosphate-Buffered Saline (PBS)
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Serum-free cell culture medium

Incubator (37°C, 5% CO₂)

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 70-80%) in a suitable

format.

Preparation of Labeling Solution:

Thaw the BODIPY-Cholesterol stock solution.

Dilute the stock solution in serum-free medium to the final working concentration (e.g., 1

µM). Vortex briefly to mix.

Cell Labeling:

Aspirate the culture medium from the cells.

Wash the cells once with pre-warmed PBS.

Add the BODIPY-Cholesterol labeling solution to the cells.

Incubate for 10-20 minutes at 37°C in the dark.[2][3]

Washing:

Aspirate the labeling solution.

Wash the cells twice with pre-warmed PBS to remove excess probe.

Imaging/Analysis:

Add fresh, pre-warmed culture medium or an appropriate imaging buffer.

Proceed with imaging using a fluorescence microscope with filter sets appropriate for

BODIPY fluorescence (e.g., FITC/GFP channel) or analyze by flow cytometry (Ex/Em

~510/590 nm).[3]
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Protocol 2: Cholesterol Efflux Assay using BODIPY-Cholesterol

This protocol is designed to measure the efflux of cholesterol from cells to extracellular

acceptors, such as apolipoprotein A-I (apoA-I) or High-Density Lipoprotein (HDL).[4]

Materials:

BODIPY-Cholesterol

Unlabeled cholesterol

Cyclodextrin (e.g., Methyl-β-cyclodextrin)

Cultured macrophages (e.g., J774 or THP-1 derived)

RPMI medium

cAMP (optional, for upregulating ABCA1 expression)

Cholesterol acceptors (e.g., apoA-I, HDL)

ACAT inhibitor (optional)

Fluorescence plate reader

Procedure:

Cell Plating: Plate macrophages in a multi-well plate (e.g., 48-well or 96-well) and culture

until they adhere and reach the desired density.

Preparation of Labeling Medium: Prepare a cyclodextrin:BODIPY-cholesterol complex. A

typical medium may contain 0.025 mM BODIPY-cholesterol, 0.1 mM unlabeled cholesterol,

and 10 mM cyclodextrin in RPMI medium.[4]

Cell Labeling:

Wash cells with serum-free medium.

Label the cells with the BODIPY-cholesterol medium for 1 hour at 37°C.[4]
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Equilibration:

Wash the cells to remove the labeling medium.

Add fresh medium, optionally containing an ACAT inhibitor and cAMP (to induce ABCA1

expression), and incubate for 16-18 hours.[4]

Efflux:

Wash the cells.

Add medium containing the cholesterol acceptor (e.g., apoA-I at 10-50 µg/mL or HDL).

Include a control with no acceptor.

Incubate for a defined period (e.g., 4 hours) at 37°C.[4]

Quantification:

Collect the supernatant (medium containing effluxed BODIPY-Cholesterol).

Lyse the cells in the wells with a suitable lysis buffer.

Measure the fluorescence in the supernatant and the cell lysate using a plate reader.

Calculate the percent efflux: (Fluorescence in supernatant) / (Fluorescence in supernatant

+ Fluorescence in cell lysate) * 100.

Visualizations
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Preparation Labeling Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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